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Compound of Interest

Compound Name: Hydroxysafflor Yellow A

Cat. No.: B15566685 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the handling of Hydroxysafflor Yellow A (HSYA), a natural pigment with

significant pharmacological activities. Adherence to these procedures is critical for minimizing

risk and ensuring a safe laboratory environment.

Essential Safety Information
Hydroxysafflor Yellow A is a yellow amorphous powder.[1][2] While it has shown a high safety

profile in some in vivo studies, it is classified with specific hazards that necessitate careful

handling and the use of appropriate personal protective equipment (PPE).[3]

Hazard Identification and Precautionary Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15566685?utm_src=pdf-interest
https://www.benchchem.com/product/b15566685?utm_src=pdf-body
https://www.benchchem.com/product/b15566685?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7849182/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.579332/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1495393/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Precautionary Statement

H317: May cause an allergic skin reaction.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P272: Contaminated work clothing should not

be allowed out of the workplace.

P302+P352: IF ON SKIN: Wash with plenty of

water.

P333+P313: If skin irritation or rash occurs: Get

medical advice/attention.

P362+P364: Take off contaminated clothing and

wash it before reuse.

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

Physical and Chemical Properties
Understanding the physical and chemical properties of HSYA is crucial for its proper handling

and storage.
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Property Value

Molecular Formula C₂₇H₃₂O₁₆

Appearance Yellow amorphous powder[1][2]

Solubility

Highly soluble in water, DMSO, pyridine,

methanol, and ethanol.[1][4] Hardly dissolves in

lipophilic solvents like ethyl-acetate, ether,

benzene, and chloroform.[1][2]

Stability
Unstable and degrades under high temperature,

alkaline conditions, and illumination.[1][2]

Storage Temperature
Recommended storage at -20°C.[5] Another

source suggests storage at or below -15°C.[6]

Toxicity Summary
Subchronic toxicity studies in rats have provided some insights into the potential effects of

HSYA.

Study Type Dosage Observed Effects

Subchronic Toxicity (Rats)
60 mg/kg and 180 mg/kg (90-

day daily IP injection)

Prolonged blood coagulation

time without affecting the

normal coagulation process.[7]

[8] No animal deaths from

hemorrhaging were observed.

[7][8]

180 mg/kg (90-day daily IP

injection)

Slight nephrotoxicity, including

round tubular figures and

breaking-off of the tubular

epithelium.[7][8] Increased

liver index without obvious

pathological changes in liver

histology.[7][8]
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Operational and Disposal Plans
A clear, step-by-step approach to handling and disposing of HSYA is essential for laboratory

safety and regulatory compliance.

Experimental Workflow for Handling Hydroxysafflor
Yellow A
The following diagram outlines the standard procedure for working with HSYA in a laboratory

setting.
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Figure 1: Experimental Workflow for Handling HSYA
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Figure 1: Experimental Workflow for Handling HSYA
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Emergency Response Plan: Exposure to Hydroxysafflor
Yellow A
In the event of an accidental exposure, immediate and appropriate action is crucial.

Figure 2: Emergency Response for HSYA Exposure
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Figure 2: Emergency Response for HSYA Exposure

Disposal Plan
All waste materials contaminated with Hydroxysafflor Yellow A should be treated as

hazardous chemical waste.

Solid Waste:

Collect any unused HSYA powder and contaminated disposable items (e.g., weigh boats,

gloves, wipes) in a clearly labeled, sealed container for chemical waste.
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Liquid Waste:

Solutions containing HSYA should be collected in a designated, labeled container for

hazardous liquid waste.

Do not dispose of HSYA solutions down the drain.

Final Disposal:

All chemical waste must be disposed of through the institution's designated hazardous

waste management program, following all local, state, and federal regulations. If you are

unsure about the correct procedure, consult your institution's Environmental Health and

Safety (EHS) department.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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